2-chloro-6-(1H-1,2,3,4-tetrazol-5-yl)aniline
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-6-(1H-1,2,3,4-tetrazol-5-yl)aniline involves the conversion of 2-chloro-6-nitroaniline to the desired product through a series of reactions.", "Starting Materials": [ "2-chloro-6-nitroaniline", "Sodium azide", "Sodium dithionite", "Hydrochloric acid", "Sodium hydroxide", "Hydrogen peroxide", "Copper sulfate", "Sodium bicarbonate", "Ethanol", "Water" ], "Reaction": [ "Step 1: Reduction of 2-chloro-6-nitroaniline to 2-chloro-6-aminoaniline using sodium dithionite and hydrochloric acid in ethanol.", "Step 2: Diazotization of 2-chloro-6-aminoaniline using sodium nitrite and hydrochloric acid in water.", "Step 3: Reaction of the diazonium salt with sodium azide in water to form the corresponding tetrazole.", "Step 4: Reduction of the tetrazole using hydrogen peroxide and copper sulfate in water to form the desired product.", "Step 5: Purification of the product using sodium bicarbonate and water to remove any impurities." ] } | |
CAS RN |
26803-78-1 |
Product Name |
2-chloro-6-(1H-1,2,3,4-tetrazol-5-yl)aniline |
Molecular Formula |
C7H6ClN5 |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
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